Cas no 506-59-2 (Dimethylamine hydrochloride)

• Product Name: Dimethylamine hydrochloride
• CAS No: 506-59-2
• MF: C₂H₈ClN
• MW: 81.5446195602417
• MDL: MFCD00012477
• CID: 37882
• PubChem ID: 24847723
• Update Time: 2025-08-20

Dimethylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Dimethylamine hydrochloride
• DIMETHYLAMINE HCL
• DIMETHYLAMMONIUM CHLORIDE
• METHANAMINE HYDROCHLORIDE
• hydrochloricaciddimethylamine
• Methanamine,N-methyl-,hydrochloride
• n-methylmethanaminehydrochloride
• n-methyl-methanaminhydrochloride
• Dimethylammonium chioride
• DimethylAmmoniumChlorideForSynthesis
• Dodecylpyridinehydrochloride
• Dimethylammoniumchlorid
• Dimethylamine Hydrochloride(Metformin Impurity F)
• Metformin impurity F
• N-Methylmethanamine hydrochloride
• Methanamine, N-methyl-, hydrochloride
• Dimethylaminehydrochloride
• Dimethylamine, hydrochloride
• Hydrochloric acid dimethylamine
• N,N-dimethylamine hydrochloride
• Methanamine, N-methyl-, hydrochloride (1:1)
• 7M4CWB6AOK
• Dimethylamine hydrochloride, 99%
• dimethyl ammonium chloride
• Dimethyl amine hydrochloride
• dimethylamine-hcl
• dimethyam
• Dimethylamine hydrochloride,99%

• MDL： MFCD00012477
• Inchi： 1S/C2H7N.ClH/c1-3-2;/h3H,1-2H3;1H
• InChI Key： IQDGSYLLQPDQDV-UHFFFAOYSA-N
• SMILES： Cl.N(C)C
• BRN： 3589311

Computed Properties

• Exact Mass: 81.03450
• Monoisotopic Mass: 45.057849
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 2.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 12

Experimental Properties

• Color/Form: White foliar crystals
• Density: 0.8949 (rough estimate)
• Melting Point: 160 ºC
• Boiling Point: 95.79°C (rough estimate)
• Flash Point: °C
• Refractive Index: 1.4202 (estimate)
• PH: 5 (100g/l, H2O, 20℃)
• Solubility: H2O: soluble0.5g/10 mL
• Water Partition Coefficient: 3000 g/L (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 12.03000
• LogP: 1.02850
• Merck: 14,3228
• Sensitiveness: Hygroscopic
• Solubility: It is easily soluble in water and can be miscible with ethanol, ether and chloroform.

Dimethylamine hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：1
• Hazard Category Code： R22;R36/37/38
• Safety Instruction： S26-S36/37-S37/39
• FLUKA BRAND F CODES：3-9
• RTECS：IQ0220000
• Hazardous Material Identification：
• TSCA：Yes
• Toxicity：LD50 in mice (g/kg): 1.21 i.v., 2.00 s.c. (Hazard); LC50 in mice (ppm): 7650 (48 hr), 4725 (14 day); in rats (ppm): 4540 (6 hr) (Steinhagen)
• Storage Condition：Store at room temperature
• Risk Phrases：R22; R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Dimethylamine hydrochloride

Dimethylamine hydrochloride (CAS No. 506-59-2): A Comprehensive Overview

Dimethylamine hydrochloride, with the chemical formula C₂H₉NCl, is a widely utilized compound in the field of pharmaceuticals, agrochemicals, and industrial applications. Its CAS number, 506-59-2, uniquely identifies it as a specific chemical entity, facilitating precise referencing in scientific literature and industrial processes. This compound is the hydrochloride salt of dimethylamine (DMA), a secondary amine that plays a crucial role in various synthetic pathways.

The significance of Dimethylamine hydrochloride lies in its versatility as an intermediate in the synthesis of numerous compounds. It is particularly valued in the pharmaceutical industry for its role in the production of active pharmaceutical ingredients (APIs). Recent advancements in drug development have highlighted its utility in synthesizing antihistamines, local anesthetics, and other therapeutic agents. The compound's ability to act as a chiral auxiliary and a ligand in catalytic processes has also garnered attention, particularly in asymmetric synthesis where enantioselective outcomes are critical.

In agrochemical applications, Dimethylamine hydrochloride is employed as a precursor in the manufacture of herbicides and fungicides. Its reactivity allows for the formation of complex molecules that exhibit potent biological activity against pests and pathogens. Current research focuses on developing environmentally sustainable agrochemicals, and Dimethylamine hydrochloride plays a pivotal role in this endeavor by enabling the synthesis of biodegradable formulations that minimize ecological impact.

The industrial sector also benefits significantly from Dimethylamine hydrochloride. It is used as a corrosion inhibitor, a component in gas treatment processes, and as an additive in metalworking fluids. Its amine functionality makes it an effective scavenger for acidic gases, thereby improving air quality and protecting industrial equipment. Moreover, its role in producing chelating agents for metal extraction underscores its importance in metallurgical processes.

From a chemical perspective, Dimethylamine hydrochloride exhibits interesting properties that make it a subject of ongoing research. Its solubility in water and organic solvents allows for diverse applications across different media. The compound's stability under various conditions further enhances its utility in both laboratory and industrial settings. Recent studies have explored its behavior under extreme conditions, such as high temperatures and pressures, to optimize synthetic routes and improve yield efficiency.

The pharmaceutical industry's reliance on high-purity Dimethylamine hydrochloride has driven innovations in purification technologies. Advances in crystallization techniques and chromatography have enabled the production of material with minimal impurities, ensuring the efficacy and safety of derived pharmaceutical products. This emphasis on quality control reflects the stringent standards required for therapeutic agents and underscores the compound's critical role in drug manufacturing.

In conclusion, is a multifaceted compound with broad applications across multiple industries. Its contributions to pharmaceuticals, agrochemicals, and industrial processes highlight its indispensable nature. As research continues to uncover new uses and refine existing applications, the importance of this compound will only grow. The ongoing development of sustainable practices further emphasizes its relevance, positioning it as a cornerstone of modern chemical innovation.